Cas no 120068-79-3 (Fipronil Detrifluoromethylsulfinyl)

• Product Name: Fipronil Detrifluoromethylsulfinyl
• CAS No: 120068-79-3
• MF: C₁₁H₅Cl₂F₃N₄
• MW: 321.085409879684
• MDL: MFCD00227537
• CID: 63467
• PubChem ID: 3303913
• Update Time: 2025-06-08

Fipronil Detrifluoromethylsulfinyl Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile
• FIPRONIL INTERMEDIATE
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carbonitrile
• 5-Amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)pyrazole
• 5-AMINO-1-(2,6-DICHLORO-4-TRIFLUOROMETHYLPHENYL)-3-CYCANO PYRAZOLE
• Fipronil Detrifluoromethylsulfinyl
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyrazole-3-carbonitrile
• Pyrazole ring
• 5-Amino-3-cyano-(2,6-dichloro-4-trifluoromethyl-phenyl)pyrazole
• 5-AMino-3-Cyano-l-(2,6-dichloro-4-trifluoroMethylphenyl)pyrazole
• 5-Amino-1-(2,6-dichloro-4-trifluoromethylphenyl)-3-cyanopyrazole
• 5-AMINO-3-CYANO-1-(2,6-DICHLORO-4-TRIFLUOROMETHYLPHENYL)-1H-PYRAZOLE
• CS-W002535
• 5-Amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyrazol
• 5-azanyl-1-[2,6-bis(chloranyl)-4-(trifluoromethyl)phenyl]pyrazole-3-carbonitrile
• EC 421-240-6
• NS00077699
• 5amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)pyrazole
• MS-1402
• SY021310
• AKOS005107303
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-pyrazolecarbonitrile
• A804422
• J-004250
• 5-amino-3-cyano-1-(2,6-dichlor-4-trifluoromethylphenyl)pyrazole
• DTXSID20391260
• 5-amino-1-(2,6-dichloro-4-trifluoromethylphenyl)pyrazole-3-carbonitrile
• 120068-79-3
• FT-0642929
• AC-044
• 1H-Pyrazole-3-carbonitrile, 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-
• 5-Amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyrazole
• SCHEMBL239495
• C11H5Cl2F3N4
• 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-1H-pyrazole-3-carbonitrile
• 5-amino-3-cyano-1-(2.6-dichloro-4-trifluoromethylphenyl)pyrazole
• MFCD00227537
• 5-amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl) pyrazole
• STK292765
• 5-Amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-1H-pyrazole
• DTXCID70342121
• DB-029053
• A3230

• MDL： MFCD00227537
• Inchi： 1S/C11H5Cl2F3N4/c12-7-1-5(11(14,15)16)2-8(13)10(7)20-9(18)3-6(4-17)19-20/h1-3H,18H2
• InChI Key： QPZYPAMYHBOUTC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=CC(C#N)=N1)N)Cl

Computed Properties

• Exact Mass: 319.98400
• Monoisotopic Mass: 319.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 3.7

Experimental Properties

• Color/Form: Solid powder
• Density: 1.65
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 433 °C at 760 mmHg
• Flash Point: 215.6 °C
• Refractive Index: 1.62
• PSA: 67.63000
• LogP: 4.23298

Fipronil Detrifluoromethylsulfinyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H411
• Warning Statement： P261-P264-P270-P271-P273-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P391-P501
• Storage Condition：Store at room temperature
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Fipronil Detrifluoromethylsulfinyl

Introduction to Fipronil (CAS No. 120068-79-3) and Its D trifluoromethylsulfinyl Group

Fipronil (CAS No. 120068-79-3) is a widely used broad-spectrum insecticide that belongs to the phenylpyrazole chemical class. It is known for its high efficacy against a variety of pests, including ants, cockroaches, fleas, and termites. The compound's unique structure, particularly the presence of the difluoromethylsulfinyl group, contributes to its potent insecticidal properties and low mammalian toxicity.

The chemical structure of Fipronil is characterized by a phenylpyrazole core with a substituted benzene ring and a difluoromethylsulfinyl group. This specific functional group plays a crucial role in the compound's mechanism of action, which primarily involves the disruption of the central nervous system (CNS) in insects. The difluoromethylsulfinyl group enhances the compound's lipophilicity and stability, allowing it to effectively penetrate insect cuticles and target neural receptors.

Recent research has shed light on the molecular interactions of Fipronil. Studies have shown that the compound binds to specific sites on the GABA-gated chloride channels in insects, leading to hyperexcitation and paralysis. This binding is facilitated by the unique electronic properties of the difluoromethylsulfinyl group, which allows for strong and selective interactions with the target receptors. The high affinity of Fipronil for these receptors ensures its effectiveness even at low concentrations.

In addition to its insecticidal properties, Fipronil has been studied for its environmental impact. While it is highly effective against target pests, concerns have been raised about its potential effects on non-target organisms, particularly bees. Recent studies have explored ways to mitigate these impacts through improved application techniques and formulation strategies. For example, encapsulated formulations have been developed to reduce drift and enhance targeted delivery.

The use of Fipronil in agricultural and pest control applications has been extensively documented. In agriculture, it is commonly used as a seed treatment to protect crops from soil-borne pests. In urban settings, it is used in baits and sprays to control household pests such as cockroaches and ants. The versatility of Fipronil has made it a valuable tool in integrated pest management (IPM) programs.

The safety profile of Fipronil has also been a subject of extensive research. Studies have shown that it has low mammalian toxicity due to its selective action on insect nervous systems. However, proper handling and application are essential to minimize any potential risks. Regulatory agencies around the world have established guidelines for the safe use of Fipronil, including restrictions on application rates and methods.

In conclusion, Fipronil (CAS No. 120068-79-3) is a highly effective insecticide with a unique chemical structure that includes the difluoromethylsulfinyl group. Its mechanism of action, environmental impact, and safety profile have been extensively studied, making it a valuable tool in pest control and agricultural practices. Ongoing research continues to explore ways to enhance its effectiveness while minimizing environmental impacts.